Cas no 112611-86-6 (1-bromo-3-fluoro-2-propan-2-ylbenzene)

• Product Name: 1-bromo-3-fluoro-2-propan-2-ylbenzene
• CAS No: 112611-86-6
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• CID: 2609155
• PubChem ID: 59618253
• Update Time: 2025-04-21

1-bromo-3-fluoro-2-propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-fluoro-2-propan-2-ylbenzene
• EN300-339456
• SCHEMBL12986654
• Benzene, 1-bromo-3-fluoro-2-(1-methylethyl)-
• 1-bromo-3-fluoro-2-isopropylbenzene
• DB-162395
• DTXSID30732509
• 1-Bromo-3-fluoro-2-(propan-2-yl)benzene
• 112611-86-6

• Inchi： 1S/C9H10BrF/c1-6(2)9-7(10)4-3-5-8(9)11/h3-6H,1-2H3
• InChI Key： VVUNXACHKBSQLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C)C)F

Computed Properties

• Exact Mass: 215.99499Da
• Monoisotopic Mass: 215.99499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes